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Compound of Interest

Compound Name: RG7167

Cat. No.: B1579151 Get Quote

For researchers, scientists, and drug development professionals handling the investigational

compound RG7167, also known as Bitopertin, adherence to proper disposal procedures is

crucial for maintaining laboratory safety and environmental compliance. This guide provides

essential logistical information and step-by-step guidance for the safe disposal of RG7167,

based on available safety data.

Safety and Handling Overview
According to the Safety Data Sheet (SDS) for Bitopertin, the substance is not classified as

hazardous according to the Globally Harmonized System (GHS). However, standard laboratory

best practices for handling chemical compounds should always be observed.

Key Handling Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling RG7167.

Ventilation: Work in a well-ventilated area to minimize the potential for inhalation.

Skin Contact: Although the product is generally not found to irritate the skin, in case of

contact, wash the affected area with soap and water.

Eye Contact: In case of contact with eyes, rinse opened eyes for several minutes under

running water.
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Ingestion: If swallowed and symptoms persist, consult a doctor.

Quantitative Data and Physical Properties
The following table summarizes the key quantitative and physical properties of Bitopertin

(RG7167).

Property Data

Chemical Name Bitopertin

Synonyms RG1678, RO4917838

CAS Number 845614-11-1

Molecular Formula C₂₁H₂₀F₇N₃O₄S

Molecular Weight 543.46 g/mol

Appearance Solid (White to off-white)

Storage Conditions
Powder: -20°C for 3 years, 4°C for 2 years. In

solvent: -80°C for 2 years.[1]

Flammability Product is not flammable.

Solubility in Solvents

DMSO: 50 mg/mL (92 mM) with sonication

recommended. Ethanol: 5 mg/mL (9.2 mM) with

sonication recommended.

Experimental Protocols: Disposal Procedure
While a specific, detailed experimental protocol for the disposal of RG7167 is not available, the

following step-by-step procedure is based on the information from the Safety Data Sheet and

standard laboratory practices for non-hazardous chemical waste.

Materials:

Appropriately labeled, sealable waste container for chemical solids.

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat.
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Spatula or other suitable tool for transferring solid waste.

Procedure:

Segregation: Ensure that RG7167 waste is not mixed with other incompatible waste streams.

Collection of Solid Waste:

Carefully transfer all solid RG7167 waste, including any residual powder from original

containers and contaminated disposables (e.g., weighing paper), into a designated and

clearly labeled chemical waste container.

Use a spatula or other appropriate tool to ensure a complete transfer and to avoid

generating dust.

Container Labeling:

The waste container must be clearly labeled with "RG7167 (Bitopertin) Waste" and any

other information required by your institution's Environmental Health and Safety (EHS)

department.

Storage of Waste:

Store the sealed waste container in a designated, secure area away from general

laboratory traffic until it is collected by your institution's EHS or a licensed waste disposal

contractor.

Accidental Spills:

In the event of a spill, pick up the material mechanically.

Avoid allowing the substance to enter sewers or surface/ground water.

Clean the spill area thoroughly.

Disposal of Empty Containers:

Thoroughly empty the original container of all contents.
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Obliterate or deface the original label.

Dispose of the empty container in accordance with your institution's guidelines for

chemically contaminated glass or plastic.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of RG7167
(Bitopertin) in a laboratory setting.
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Figure 1: Step-by-step workflow for the disposal of RG7167 (Bitopertin).
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Disclaimer: This information is intended as a guide and is based on the available Safety Data

Sheet. It is the responsibility of the user to be aware of and to follow all applicable local, state,

and federal regulations for chemical waste disposal. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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